Cas no 2228135-60-0 (2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228135-60-0
• MF: C₈H₈Cl₂F₂N₂
• MW: 241.065326690674
• CID: 6373763
• PubChem ID: 165794279
• Update Time: 2025-06-08

2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine
• 2228135-60-0
• EN300-1944110

• Inchi： 1S/C8H8Cl2F2N2/c1-8(13,7(11)12)4-3-14-6(10)2-5(4)9/h2-3,7H,13H2,1H3
• InChI Key： SXNVQCRRWNWLIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C)(C(F)F)N)Cl

Computed Properties

• Exact Mass: 240.0032600g/mol
• Monoisotopic Mass: 240.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2228135-60-0)

2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228135-60-0, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and molecular research. The presence of both chloro and fluoro substituents in its pyridine core, along with an amine functional group, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure consists of a pyridine ring substituted at the 4 and 6 positions with chlorine atoms, while the 3-position is linked to a difluoropropan-2-amine moiety. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The difluoropropan-2-amine group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can lead to improved bioavailability, lipophilicity, and resistance to enzymatic degradation. 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine exemplifies this trend, as its dual fluorination at the propanamido group contributes to these desirable characteristics.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The chloropyridine core provides a scaffold that can be modified further to fine-tune interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine. Molecular modeling studies suggest that the compound exhibits favorable binding interactions with proteins implicated in neurological disorders. These findings have spurred further investigation into its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, recent methodologies have improved the efficiency and selectivity of fluorination processes, making it feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers are exploring ways to incorporate it into conductive polymers and semiconducting materials to enhance their performance.

The safety profile of 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine is another critical consideration. While no extensive toxicological data are available at this time, preliminary studies suggest that it behaves similarly to other halogenated pyridines in terms of stability and reactivity. Proper handling procedures should be followed during synthesis and handling to minimize exposure risks.

Future research directions include exploring new synthetic routes to improve yield and purity, as well as investigating novel derivatives with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this compound.

The growing body of evidence supporting the utility of fluorinated compounds in drug development underscores the importance of compounds like 2-(4,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile intermediate in both academic research and industrial settings.